Cas no 23085-60-1 (Benzyl 2,4-Dibromobutyrate)

• Product Name: Benzyl 2,4-Dibromobutyrate
• CAS No: 23085-60-1
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• MDL: MFCD01862993
• CID: 251698
• PubChem ID: 4338264
• Update Time: 2025-10-29

Benzyl 2,4-Dibromobutyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4-dibromo-, phenylmethyl ester
• Benzyl 2,4-dibromobutanoate
• benzyl 2,4-dibromobutyrate
• benzyl DL-2,4-dibromobutyrate
• dimethylbenzyl phosphate
• Dimethyl-benzyl-phosphat
• DL-2,4-dibromobutyric acid benzyl ester
• phosphoric acid benzyl dimethyl ester
• phosphoric acid benzyl ester-dimethyl ester
• PHOSPHORIC ACID,DIMETHYL METHYLPHENYL ESTER
• Phosphoric acid,dimethyl phenylmethyl ester
• Phosphorsaeure-benzylester-dimethylester
• 2,4-Dibromobutyric acid benzyl ester
• AB1152
• XQJJSEGHTSUQBZ-UHFFFAOYSA-N
• 2,4-Dibromobutyric acid-benzyl ester
• NS00001097
• FT-0702086
• YAA08560
• DTXSID60945761
• AKOS025295396
• Benzyl 2,4-dibromobutyrate, >=97.0% (GC)
• MFCD01862993
• CS-0361203
• EC 420-710-8
• 23085-60-1
• FT-0738995
• Butanoic acid, 2,4-dibromo-, phenylmethyl ester; Butyric acid, 2,4-dibromo-, benzyl ester (8CI); Benzyl 2,4-dibromobutanoate; Benzyl 2,4-dibromobutyrate
• BENZYL2,4-DIBROMOBUTANOATE
• SCHEMBL4671424
• 50712-74-8
• AS-44526
• SY130089
• DA-35131
• DB-071244
• Benzyl 2,4-Dibromobutyrate

• MDL： MFCD01862993
• Inchi： 1S/C11H12Br2O2/c12-7-6-10(13)11(14)15-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： XQJJSEGHTSUQBZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC1C=CC=CC=1)CCBr

Computed Properties

• Exact Mass: 333.92000
• Monoisotopic Mass: 333.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Refractive Index: n20/D 1.558
• PSA: 26.30000
• LogP: 3.27830
• Vapor Pressure: No date available

Benzyl 2,4-Dibromobutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Benzyl 2,4-Dibromobutyrate

Benzyl 2,4-Dibromobutyrate (CAS No. 23085-60-1): Properties, Applications, and Market Insights

Benzyl 2,4-Dibromobutyrate (CAS No. 23085-60-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound serves as a versatile intermediate in organic synthesis. With the increasing demand for brominated compounds in research and industrial applications, Benzyl 2,4-Dibromobutyrate stands out due to its reactivity and utility in various chemical transformations.

The chemical formula of Benzyl 2,4-Dibromobutyrate is C₁₁H₁₂Br₂O₂, and it features a benzyl ester group attached to a dibrominated butyric acid chain. This structural configuration makes it an excellent candidate for nucleophilic substitution reactions and esterification processes. Researchers often explore its potential in synthesizing complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals.

One of the key reasons for the growing interest in Benzyl 2,4-Dibromobutyrate is its role in green chemistry initiatives. As industries shift toward sustainable practices, the demand for eco-friendly brominating agents and intermediates has risen. This compound’s ability to participate in atom-efficient reactions aligns with modern trends in reducing chemical waste and improving synthetic efficiency.

In pharmaceutical research, Benzyl 2,4-Dibromobutyrate is frequently utilized as a building block for active pharmaceutical ingredients (APIs). Its reactivity allows for the introduction of bromine atoms into target molecules, which can enhance biological activity or modify pharmacokinetic properties. Recent studies have explored its use in the synthesis of anti-inflammatory agents and antimicrobial compounds, making it a valuable tool for drug discovery.

Beyond pharmaceuticals, Benzyl 2,4-Dibromobutyrate finds applications in material science. Its incorporation into polymer matrices can improve flame retardancy, a critical property for materials used in electronics and construction. Researchers are also investigating its potential in creating high-performance coatings and adhesives, where its bromine content contributes to enhanced durability and resistance.

The market for Benzyl 2,4-Dibromobutyrate is influenced by several factors, including advancements in synthetic methodologies and regulatory policies. With the rise of custom synthesis services, many companies now offer tailored solutions for researchers requiring high-purity batches of this compound. Additionally, the increasing focus on halogenated intermediates in agrochemicals and specialty chemicals has further driven demand.

Safety and handling of Benzyl 2,4-Dibromobutyrate are essential considerations for laboratory and industrial use. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, help maintain its stability. While it is not classified under stringent regulatory categories, adherence to standard laboratory protocols ensures safe handling and minimizes risks.

For researchers and industry professionals seeking reliable sources of Benzyl 2,4-Dibromobutyrate, it is crucial to partner with reputable suppliers who provide comprehensive technical data and certificates of analysis. Quality assurance measures, such as HPLC purity testing and NMR verification, are critical for applications requiring high specificity and performance.

In conclusion, Benzyl 2,4-Dibromobutyrate (CAS No. 23085-60-1) is a multifaceted compound with broad applications in pharmaceuticals, material science, and specialty chemicals. Its unique properties and compatibility with modern synthetic techniques make it a valuable asset for researchers and manufacturers alike. As the chemical industry continues to evolve, this compound is poised to play an even more significant role in innovation and sustainability.